N-[(1-benzylpiperidin-4-yl)carbamothioyl]acetamide

• Molecular Formula: C15H21N3OS
• Molecular Weight: 291.4 g/mol
• IUPAC Name: N-[(1-benzylpiperidin-4-yl)carbamothioyl]acetamide
• InChI: InChI=1S/C15H21N3OS/c1-12(19)16-15(20)17-14-7-9-18(10-8-14)11-13-5-3-2-4-6-13/h2-6,14H,7-11H2,1H3,(H2,16,17,19,20)
• InChI Key: NLNJCAFGOJYWQU-UHFFFAOYSA-N
• SMILES: CC(=O)NC(=S)NC1CCN(CC1)CC2=CC=CC=C2

Description

N-[(1-benzylpiperidin-4-yl)carbamothioyl]acetamide, also known as BTAA, is a synthetic compound that has gained attention in the scientific community for its potential applications in pharmacology and neuroscience research.

Mechanism of Action

N-[(1-benzylpiperidin-4-yl)carbamothioyl]acetamide acts as a competitive antagonist at the dopamine D3 receptor, blocking the binding of dopamine to the receptor and thereby reducing the downstream signaling cascade. This mechanism of action is thought to underlie its ability to reduce drug-seeking behavior in animal models of addiction.
Biochemical and Physiological Effects:
N-[(1-benzylpiperidin-4-yl)carbamothioyl]acetamide has been shown to selectively block dopamine D3 receptors, without affecting other dopamine receptor subtypes. This selectivity is thought to be important for its potential therapeutic utility, as it may reduce the risk of side effects associated with non-selective dopamine receptor antagonists. Additionally, N-[(1-benzylpiperidin-4-yl)carbamothioyl]acetamide has been shown to have a relatively long half-life, which may contribute to its sustained therapeutic effects.

Advantages and Limitations for Lab Experiments

One advantage of N-[(1-benzylpiperidin-4-yl)carbamothioyl]acetamide for lab experiments is its selectivity for dopamine D3 receptors, which allows for more precise targeting of this receptor subtype. Additionally, its relatively long half-life may reduce the need for frequent dosing in animal studies. However, one limitation of N-[(1-benzylpiperidin-4-yl)carbamothioyl]acetamide is its limited solubility in water, which may complicate its use in certain experimental settings.

Future Directions

There are several potential future directions for research on N-[(1-benzylpiperidin-4-yl)carbamothioyl]acetamide. One area of interest is its potential as a therapeutic agent for addiction disorders, particularly for reducing drug-seeking behavior. Additionally, further studies are needed to elucidate the precise mechanisms by which N-[(1-benzylpiperidin-4-yl)carbamothioyl]acetamide affects dopamine D3 receptor signaling. Finally, the development of more water-soluble analogs of N-[(1-benzylpiperidin-4-yl)carbamothioyl]acetamide may facilitate its use in a wider range of experimental settings.

Synthesis Methods

N-[(1-benzylpiperidin-4-yl)carbamothioyl]acetamide is synthesized through a multi-step process that involves the reaction of piperidine with benzyl isothiocyanate, followed by the reaction of the resulting intermediate with acetic anhydride. The final product is purified using chromatography techniques, resulting in a white crystalline powder.

Scientific Research Applications

N-[(1-benzylpiperidin-4-yl)carbamothioyl]acetamide has been primarily studied for its potential as a selective dopamine D3 receptor antagonist. Dopamine D3 receptors are a subtype of dopamine receptors that are primarily found in the mesolimbic pathway, which is associated with reward and addiction. N-[(1-benzylpiperidin-4-yl)carbamothioyl]acetamide has shown promise in preclinical studies for its ability to reduce drug-seeking behavior in animal models of addiction, suggesting its potential utility as a therapeutic agent for addiction disorders.